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Introduction

Elongation of Very Long Chain Fatty Acids 6 (ELOVLE6) is a crucial microsomal enzyme that
plays a pivotal role in endogenous fatty acid metabolism. As a key component of the fatty acid
elongation system, ELOVLG6 catalyzes the initial and rate-limiting condensation step in the
elongation of saturated and monounsaturated fatty acids. Specifically, it is responsible for the
conversion of C12-C16 fatty acids to C18 species.[1][2][3] This function places ELOVL6 at a
critical juncture in lipid biosynthesis, influencing the cellular balance of fatty acid chain lengths,
which has profound implications for cellular function and organismal metabolism.

The expression of ELOVLG is tightly regulated by key metabolic transcription factors, including
Sterol Regulatory Element-Binding Protein-1c (SREBP-1c) and Carbohydrate Response
Element-Binding Protein (ChREBP), highlighting its sensitivity to nutritional and hormonal cues.
[2][4] Dysregulation of ELOVL6 activity has been implicated in a range of metabolic disorders,
including insulin resistance, non-alcoholic fatty liver disease (NAFLD), and certain cancers.
Consequently, ELOVL6 has emerged as a promising therapeutic target for the development of
novel treatments for these conditions. This technical guide provides an in-depth overview of the
core functions of ELOVLSG6, detailed experimental protocols for its study, and a summary of key
guantitative data to support further research and drug development efforts.

Biochemical Function and Regulation
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ELOVLSG is an endoplasmic reticulum-bound enzyme that catalyzes the addition of two-carbon
units to the carboxyl end of a growing fatty acyl-CoA chain. This process involves a four-step
cycle of condensation, reduction, dehydration, and a second reduction, with ELOVL6
performing the initial condensation reaction.

Substrate Specificity and Products

ELOVLG6 exhibits a preference for saturated and monounsaturated fatty acyl-CoAs with chain
lengths of 12, 14, and 16 carbons. Its primary substrates and the resulting elongated products
are detailed in the table below.

Substrate (Acyl-CoA) Product (Acyl-CoA)
Palmitoyl-CoA (C16:0) Stearoyl-CoA (C18:0)
Palmitoleoyl-CoA (C16:1n-7) Vaccenoyl-CoA (C18:1n-7)
Myristoyl-CoA (C14:0) Palmitoyl-CoA (C16:0)
Lauroyl-CoA (C12:0) Myristoyl-CoA (C14:0)

Table 1: Substrate Specificity and Products of ELOVLS6.

Enzyme Kinetics

The catalytic efficiency of ELOVL6 has been characterized, providing insight into its enzymatic
activity. The Michaelis constant (Km) reflects the substrate concentration at which the reaction
rate is half of the maximum velocity (Vmax), indicating the affinity of the enzyme for its

substrate.
Vmax (pmol/min/
Substrate Km (pM) .(p o
protein)
Palmitoyl-CoA (C16:0-CoA) 1.22 0.79
Malonyl-CoA 6.46 1.03

Table 2: Kinetic Parameters of ELOVLSG.
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Transcriptional Regulation

The expression of the ELOVL6 gene is predominantly regulated by the transcription factors
SREBP-1c and ChREBP, which respond to insulin and glucose levels, respectively. This dual
regulation ensures that ELOVL6 activity is tightly coupled to the lipogenic state of the cell.
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Downstream Effects
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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